![molecular formula C7H13NO B6165272 1-{2-oxabicyclo[2.2.1]heptan-3-yl}methanamine, Mixture of diastereomers CAS No. 2168320-57-6](/img/no-structure.png)
1-{2-oxabicyclo[2.2.1]heptan-3-yl}methanamine, Mixture of diastereomers
Overview
Description
1-{2-oxabicyclo[2.2.1]heptan-3-yl}methanamine, Mixture of diastereomers, also known as 1-BOC-2-aminoheptane or Boc-2-Aminoheptane, is an organic compound that is used as a building block in various synthetic applications. It is a chiral molecule, meaning that it has two non-superimposable mirror images, or enantiomers, which are referred to as diastereomers. Boc-2-Aminoheptane is used in the synthesis of a range of compounds, including peptides, amino acids, and other chiral molecules. In addition, it has been used in the synthesis of drugs, such as the anti-cancer agent, temozolomide.
Scientific Research Applications
Boc-2-Aminoheptane has been used in a variety of scientific research applications. It has been used in the synthesis of peptides, which are important in the study of protein structure and function. It has also been used in the synthesis of chiral molecules, such as amino acids, which are important in the study of enzyme-catalyzed reactions. In addition, it has been used in the synthesis of drugs, such as the anti-cancer agent, temozolomide.
Mechanism of Action
The mechanism of action of Boc-2-Aminoheptane is not well understood. However, it is believed to act as a catalyst in the formation of peptide bonds between amino acids. It is thought to facilitate the formation of the peptide bond by providing a nucleophilic attack on the carbonyl carbon of the amino acid, resulting in the formation of a peptide bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of Boc-2-Aminoheptane are not well understood. It is believed to act as a catalyst in the formation of peptide bonds between amino acids, but its effects on the body are not known.
Advantages and Limitations for Lab Experiments
The main advantage of using Boc-2-Aminoheptane in lab experiments is that it can be used to synthesize a variety of compounds, including peptides and chiral molecules. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. The main limitation is that it is not a very stable compound and can decompose at higher temperatures.
Future Directions
The future directions for research on Boc-2-Aminoheptane include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis. Additionally, further research into its stability and potential methods of improving its stability could be beneficial. Finally, further research into its synthesis and potential methods of improving its synthesis could also be beneficial.
Synthesis Methods
The synthesis of Boc-2-Aminoheptane can be accomplished in two steps. First, a Boc-protected amino acid is reacted with a diisopropylcarbodiimide in the presence of a base, such as pyridine, to form a peptide bond. This reaction is known as a peptide coupling reaction. The second step involves the removal of the Boc protecting group from the amino acid, which is typically accomplished with the use of a strong acid, such as hydrochloric acid. The resulting product is a mixture of diastereomers, which can be separated by chromatographic techniques.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-{2-oxabicyclo[2.2.1]heptan-3-yl}methanamine involves the conversion of a bicyclic compound to an amine derivative through a series of reactions.", "Starting Materials": [ "2-Oxabicyclo[2.2.1]hept-5-ene", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Methanesulfonyl chloride", "Ammonia" ], "Reaction": [ "2-Oxabicyclo[2.2.1]hept-5-ene is reacted with sodium borohydride in methanol to yield the corresponding alcohol.", "The alcohol is then treated with hydrochloric acid to form the hydrochloride salt.", "The hydrochloride salt is then treated with sodium hydroxide to form the free base.", "The free base is then reacted with methanesulfonyl chloride to form the corresponding mesylate.", "The mesylate is then treated with ammonia to yield the final product, a mixture of diastereomers of 1-{2-oxabicyclo[2.2.1]heptan-3-yl}methanamine." ] } | |
| 2168320-57-6 | |
Molecular Formula |
C7H13NO |
Molecular Weight |
127.2 |
Purity |
95 |
Origin of Product |
United States |
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